molecular formula C17H18N2O3 B8679897 5-{[(2,4-Dimethoxyphenyl)methyl]amino}-1,3-dihydro-2H-indol-2-one CAS No. 612851-70-4

5-{[(2,4-Dimethoxyphenyl)methyl]amino}-1,3-dihydro-2H-indol-2-one

Cat. No.: B8679897
CAS No.: 612851-70-4
M. Wt: 298.34 g/mol
InChI Key: HOZRGTDYTWELKK-UHFFFAOYSA-N
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Description

5-{[(2,4-Dimethoxyphenyl)methyl]amino}-1,3-dihydro-2H-indol-2-one is a useful research compound. Its molecular formula is C17H18N2O3 and its molecular weight is 298.34 g/mol. The purity is usually 95%.
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Properties

CAS No.

612851-70-4

Molecular Formula

C17H18N2O3

Molecular Weight

298.34 g/mol

IUPAC Name

5-[(2,4-dimethoxyphenyl)methylamino]-1,3-dihydroindol-2-one

InChI

InChI=1S/C17H18N2O3/c1-21-14-5-3-11(16(9-14)22-2)10-18-13-4-6-15-12(7-13)8-17(20)19-15/h3-7,9,18H,8,10H2,1-2H3,(H,19,20)

InChI Key

HOZRGTDYTWELKK-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=C(C=C1)CNC2=CC3=C(C=C2)NC(=O)C3)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 5-aminooxindole (1.0 g, 6.75 mmol), 3,5-dimethoxybenzaldehyde (1.35 g, 8.12 mmol), sodium triacetoxyborohydride (4.3 g, 20.3 mmol), and AcOH (0.5 ml) in DMF (15 ml) was stirred at room temperature for 3.5 hours. The mixture was partitioned between saturated NaHCO3 solution (50 ml) and CHCl3 (50 ml). The aqueous layer was extracted again with CHCl3 (2×50 ml). The organic layers were combined, washed with saturated NaHCO3 solution (50 ml), water (2×75 ml), dried over Na2SO4, and poured into Et2O (100 ml) with stirring. The resulting solid was filtered, washed with Et2O and dried to give 5-(2,4-dimethoxy-benzylamino)-1,3-dihydro-indol-2-one as a brown solid (1.02 g, 51%).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
1.35 g
Type
reactant
Reaction Step One
Quantity
4.3 g
Type
reactant
Reaction Step One
Name
Quantity
0.5 mL
Type
reactant
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step One

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